Cas no 2228401-01-0 (1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine
• CAS No: 2228401-01-0
• MF: C₆H₉F₃N₄
• MW: 194.157670736313
• CID: 5963576
• PubChem ID: 165685592
• Update Time: 2025-05-23

1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine
• 2228401-01-0
• EN300-1952162

• Inchi： 1S/C6H9F3N4/c1-13-4(3-11-12-13)2-5(10)6(7,8)9/h3,5H,2,10H2,1H3
• InChI Key： SAMDSLXXAIYXEB-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CN=NN1C)N)(F)F

Computed Properties

• Exact Mass: 194.07793079g/mol
• Monoisotopic Mass: 194.07793079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine

Compound CAS No 2228401-01-0: 1,1,1-Trifluoro-3-(1-Methyl-1H-1,2,3-Triazol-5-Yl)Propan-2-Amine

The compound CAS No 2228401-01, also known as 1,1,1-trifluoro-3-(1-methyl-1H-1,2,3-triazol-5-yl)propan-2-amine, is a highly specialized chemical entity with unique properties that make it valuable in various scientific and industrial applications. This compound has garnered significant attention in recent years due to its potential in drug discovery and advanced material science. Its structure combines a trifluoromethyl group with a triazole ring and an amine functional group, creating a molecule with versatile reactivity and selectivity.

Recent studies have highlighted the importance of trifluoromethylated compounds in medicinal chemistry. The trifluoromethyl group is known for its ability to enhance the stability and bioavailability of drugs by increasing lipophilicity and reducing metabolic susceptibility. In the case of CAS No 222840, this group is strategically positioned to influence the molecule's pharmacokinetic properties significantly.

The triazole ring in this compound adds another layer of complexity and functionality. Triazoles are well-known for their robustness and ability to act as hydrogen bond donors or acceptors, which can be crucial in drug design for improving binding affinity to target proteins. The presence of a methyl group on the triazole ring further modulates its electronic properties, making it suitable for applications in click chemistry and other bioconjugation reactions.

The amine functional group at the propanamine position introduces nucleophilic character to the molecule, enabling it to participate in various chemical transformations such as alkylation and acylation. This feature makes CAS No 22 a versatile building block in organic synthesis.

Recent research has explored the use of this compound in the development of novel catalysts for industrial processes. Its unique combination of electron-withdrawing groups (trifluoromethyl) and electron-donating groups (triazole methyl) creates a balanced electronic environment that can stabilize transition states during catalytic cycles.

In addition to its synthetic applications, this compound has shown promise in materials science as a precursor for advanced polymers and coatings. The trifluoromethyl group contributes to thermal stability and chemical resistance, while the triazole ring can serve as a cross-linking agent during polymerization.

The synthesis of CAS No 40 involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Researchers have optimized these methods by employing modern techniques such as microwave-assisted synthesis and continuous flow chemistry.

In conclusion, CAS No 40 stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables it to serve as both a functional building block and an active ingredient in advanced materials and pharmaceuticals.